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Introduction

The D-Melibiose utilization test is a crucial biochemical assay used in microbiology for the
differentiation and identification of yeast species. Melibiose, a disaccharide composed of
galactose and glucose, can be metabolized by certain yeasts as a sole carbon source. The
ability to utilize melibiose is dependent on the presence of the enzyme a-galactosidase
(melibiase), which is encoded by the MEL gene. This test is particularly significant in
distinguishing between closely related species, such as Saccharomyces cerevisiae, which is
typically melibiose-negative, and Saccharomyces pastorianus (formerly Saccharomyces
carlsbergensis), which is melibiose-positive.[1][2]

Principle of the Test

The test assesses a yeast's ability to grow in a defined medium where D-Melibiose is the only
carbon source (assimilation test) or its ability to ferment the sugar, producing acid and
sometimes gas (fermentation test).

o Assimilation Method: In a carbon-free basal medium, such as Yeast Nitrogen Base,
supplemented with D-Melibiose, only yeasts that can transport and hydrolyze melibiose will
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grow.[3][4] Growth is typically observed as an increase in turbidity in a liquid medium or
colony formation on a solid medium.[5]

o Fermentation Method: In a nutrient broth containing D-Melibiose and a pH indicator (e.g.,
phenol red), yeasts that ferment the sugar will produce acidic byproducts.[6][7] This causes a
drop in the pH of the medium, resulting in a distinct color change of the indicator, for
instance, from red to yellow.[8]

Applications

» Taxonomic Classification: It serves as a key characteristic in the taxonomic keys for yeast
identification.

e Brewing Industry: Essential for differentiating lager yeast (S. pastorianus), which can utilize
melibiose, from ale yeast (S. cerevisiae), which generally cannot.[1][9] This is important for
quality control and ensuring the purity of brewing strains.

« Clinical Microbiology: Aids in the identification of clinically relevant yeasts, complementing
morphological and other biochemical tests.[10]

e Food and Beverage Industry: Used to characterize yeast strains for various fermentation
processes.

Experimental Protocols

Two primary methods are presented: the Assimilation Test using Yeast Nitrogen Base and the
Fermentation Test using Phenol Red Broth.

Protocol 1: D-Melibiose Assimilation Test (Wickerham
Method)

This method determines the ability of a yeast to utilize D-Melibiose as a sole source of carbon.
Materials
e Yeast Nitrogen Base (YNB) medium (carbohydrate-free)[3][4]

o D-Melibiose solution (20% wi/v), filter-sterilized[11]
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o Sterile distilled water

o Sterile test tubes (16 x 125 mm)

e Yeast culture (18-24 hours old) grown on a non-selective agar like Sabouraud Dextrose Agar
(SDA)

e Spectrophotometer or McFarland turbidity standards

e Incubator (25-30°C)

Procedure

e Media Preparation:

o Prepare Yeast Nitrogen Base (YNB) at a 10X concentration according to the
manufacturer's instructions (e.g., 6.7 g in 100 mL of distilled water).[4][12] Filter-sterilize
the solution.

o Prepare a 1X working solution of YNB by aseptically adding 1 part of the 10X YNB to 9
parts sterile distilled water.

o Add the filter-sterilized D-Melibiose solution to the 1X YNB to a final concentration of
0.5% (w/v). For example, add 2.5 mL of a 20% D-Melibiose stock to 97.5 mL of 1X YNB.

o Dispense 5 mL of the final medium into sterile test tubes.

o Prepare a negative control tube with 1X YNB without any carbohydrate and a positive
control tube with 1X YNB containing 0.5% glucose.

e Inoculum Preparation:

o Aseptically pick a few colonies of the yeast isolate from a fresh culture.

o Suspend the colonies in sterile distilled water.

o Adjust the suspension to a turbidity equivalent to a McFarland standard of 0.5
(approximately 1-2 x 10”6 cells/mL). This creates a light inoculum to avoid carrying over

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.himedialabs.com/media/TD/M139.pdf
https://exodocientifica.com.br/_technical-data/M139.pdf
https://www.benchchem.com/product/b7907871/docs?utm_src=pdf-body#application-notes-d-melibiose-utilization-test-for-yeast-identification
https://www.benchchem.com/product/b7907871/docs?utm_src=pdf-body#application-notes-d-melibiose-utilization-test-for-yeast-identification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7907871?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

nutrients.[4]

¢ |noculation:

o Inoculate each tube (test, negative control, and positive control) with 0.1 mL of the
prepared yeast suspension.

¢ Incubation:
o Incubate the tubes at 25-30°C.

o Examine for growth (turbidity) at 24, 48, and 72 hours, and continue incubation for up to 7
days if necessary.[12]

Interpretation of Results

» Positive: Visible turbidity in the D-Melibiose tube, comparable to or greater than the negative
control. The positive control (glucose) should show robust growth.

» Negative: No growth or turbidity that is not significantly different from the uninoculated or
negative control tube.

« Invalid: No growth in the positive control tube indicates a problem with the inoculum or
medium.

Protocol 2: D-Melibiose Fermentation Test

This method detects the production of acid from the fermentation of D-Melibiose.

Materials

Phenol Red Broth Base

D-Melibiose solution (10% w/v), filter-sterilized

Sterile test tubes with inverted Durham tubes

Yeast culture (18-24 hours old) grown on a non-selective agar

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.himedialabs.com/media/TD/M139.pdf
https://exodocientifica.com.br/_technical-data/M139.pdf
https://www.benchchem.com/product/b7907871/docs?utm_src=pdf-body#application-notes-d-melibiose-utilization-test-for-yeast-identification
https://www.benchchem.com/product/b7907871/docs?utm_src=pdf-body#application-notes-d-melibiose-utilization-test-for-yeast-identification
https://www.benchchem.com/product/b7907871/docs?utm_src=pdf-body#application-notes-d-melibiose-utilization-test-for-yeast-identification
https://www.benchchem.com/product/b7907871/docs?utm_src=pdf-body#application-notes-d-melibiose-utilization-test-for-yeast-identification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7907871?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Incubator (35-37°C)
Procedure
e Media Preparation:

o Prepare the Phenol Red Broth Base according to the manufacturer's directions. This
typically contains peptone and a pH indicator.[13]

o Aseptically add the filter-sterilized D-Melibiose solution to the broth to a final
concentration of 0.5% to 1.0%.[6][8]

o Dispense the medium into sterile test tubes, each containing an inverted Durham tube for
gas detection.

o Autoclave the prepared tubes (if the base medium requires it) or ensure sterility if
prepared from sterile components.

e Inoculum Preparation:
o Prepare a heavy suspension of the yeast isolate in sterile water or saline.
 Inoculation:

o Inoculate the Phenol Red Melibiose Broth with a loopful of the yeast culture or a drop of
the suspension.

e Incubation:
o Incubate the tubes at 35-37°C for 24 to 48 hours.[6][7]
Interpretation of Results
o Positive (Acid Production): The color of the medium changes from red to yellow.[7]

o Negative: The medium remains red or may turn a deeper red/pink if peptone is utilized,
raising the pH.
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e Gas Production: A bubble is trapped in the inverted Durham tube. This is less common for

yeasts compared to bacteria.

Data Presentation

Table 1. Expected D-Melibiose Utilization Results for Common Yeast Species

Yeast Species Assimilation Fermentation Typical Application
Saccharomyces ]
] + + Lager Brewing
pastorianus
Saccharomyces ) )
o Ale Brewing, Baking
cerevisiae
Saccharomyces Parent of S.
+ +
eubayanus pastorianus
Candida albicans Clinical Identification
Candida tropicalis Clinical Identification
Cryptococcus . o
Clinical Identification
neoformans
Torulaspora ) ) )
+ + Winemaking, Brewing

delbrueckii

Note: Results can vary between strains of the same species. The data presented are typical

reactions.

Mandatory Visualization
Signaling Pathway and Experimental Workflows
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Biochemical Pathway of D-Melibiose Utilization in Yeast
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Caption: Biochemical pathway of D-Melibiose metabolism in yeast.
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Workflow for D-Melibiose Assimilation Test

Preparation
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Caption: Experimental workflow for the D-Melibiose assimilation test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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